Cas no 27210-57-7 (Miltirone)

Miltirone structure

Product Name:Miltirone

CAS No:27210-57-7

MF:C₁₉H₂₂O₂

MW:282.376785755157

MDL:MFCD00238644

CID:263147

PubChem ID:160142

Update Time:2025-04-19

Miltirone Chemical and Physical Properties

Names and Identifiers

- 3,4-Phenanthrenedione,5,6,7,8-tetrahydro-8,8-dimethyl-2-(1-methylethyl)-
- Miltirone
- 8,8-dimethyl-2-propan-2-yl-6,7-dihydro-5H-phenanthrene-3,4-dione
- ROSMARIQUINONE
- 2-Isopropyl-8,8-dimethyl-5,6,7,8-tetrahydro-3,4-phenanthrenedione
- 2-isopropyl-8,8-dimethyl-5,6,7,8-tetrahydro-phenanthrene-3,4-dione
- Miltiron
- NSC 639662
- NSC639662
- Miltirone; NSC 639662; Rosmariquinone
- 2-isopropyl-8,8-dimethyl-5,6,7,8-tetrahydrophenanthrene-3,4-dione
- Miltrione
- 5,6,7,8-tetrahydro-8,8-dimethyl-2-isopropyl-3,4-phenanthrene
- BDBM50009219
- CHEBI:34851
- 2-isopropyl-8,8-dimethyl-6,7-dihydro-5H-phenanthrene-3,4-dione
- HY-N1951
- Q27116297
- CHEMBL45830
- AKOS015909796
- FT-0628947
- miltirone;2-Isopropyl-8,8-dimethyl-5,6,7,8-tetrahydro-phenanthrene-3,4-dione
- 8,8-dimethyl-2-(propan-2-yl)-3,4,5,6,7,8-hexahydrophenanthrene-3,4-dione
- MS-24015
- NCI60_013161
- 5,6,7,8-Tetrahydro-2-isopropyl-8,8-dimethyl-3,4-phenanthraquinone
- 27210-57-7
- 5,6,7,8-Tetrahydro-8,8-dimethyl-2-(1-methylethyl)-3,4-phenanthrenedione
- 3,4-Phenanthrenedione, 5,6,7,8-tetrahydro-8,8-dimethyl-2-(1-methylethyl)-
- CS-0018262
- 20-Nor-5,7,9,13-abietatetraene-11,12-dione
- 5,6,7,8-Tetrahydro-8,8-dimethyl-2-(1-methylethyl)-3,4-phenanthrenedione, 9CI
- SCHEMBL13568178
- DTXSID20181683
- FEFAIBOZOKSLJR-UHFFFAOYSA-N
- NSC-639662
- AC-34173
- 5,6,7,8-tetrahydro-8,8-dimethyl-2-isopropyl-3,4-phenanthrenedione
- MFCD00238644
- DA-75547
- MDL： MFCD00238644
- Inchi： 1S/C19H22O2/c1-11(2)14-10-12-7-8-15-13(6-5-9-19(15,3)4)16(12)18(21)17(14)20/h7-8,10-11H,5-6,9H2,1-4H3
- InChI Key： FEFAIBOZOKSLJR-UHFFFAOYSA-N
- SMILES： O=C1C(C(C(C)C)=CC2C=CC3=C(C=21)CCCC3(C)C)=O

Computed Properties

Exact Mass: 282.16200
Monoisotopic Mass: 282.161979940 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 498
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 34.1
Molecular Weight: 282.4

Experimental Properties

Color/Form: Red powder
Density: 1.094±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 98-100 ºC (hexane )
Boiling Point: 421.00to422.00°C.@760.00mmHg
Flash Point: 179.4±14.4 °C
Solubility: Insuluble (4.0E-3 g/L) (25 ºC),
PSA: 34.14000
LogP: 4.10530
Vapor Pressure: 0.0±1.0 mmHg at 25°C

Miltirone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Amber Vial, -20?C Freezer

Miltirone Customs Data

HS CODE：2914399090
Customs Data：

China Customs Code:
2914399090

Overview:

2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Miltirone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemFaces	CFN98531-5mg	Miltirone	27210-57-7	>=98%	5mg	$288	2021-07-22
ChemScence	CS-0018262-5mg	Miltirone	27210-57-7	99.74%	5mg	$350.0	2022-04-27
DC Chemicals	DCD-071-20 mg	Miltirone	27210-57-7	>98%, Standard References Grade	20mg	$280.0	2022-02-28
TRC	M344500-2.5mg	Miltirone	27210-57-7		2.5mg	$ 178.00	2023-09-06
TRC	M344500-5mg	Miltirone	27210-57-7		5mg	$ 328.00	2023-09-06
TRC	M344500-10mg	Miltirone	27210-57-7		10mg	$ 620.00	2023-09-06
TRC	M344500-25mg	Miltirone	27210-57-7		25mg	$1470.00	2023-05-17
TRC	M344500-50mg	Miltirone	27210-57-7		50mg	$2773.00	2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M88750-5mg	Miltirone	27210-57-7		5mg	¥3998.0	2021-09-08
ChemFaces	CFN98531-10mg	Miltirone	27210-57-7	>=98%	10mg	$268	2023-09-19

Miltirone Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:27210-57-7)Miltirone

Order Number:A902072

Stock Status:in Stock

Quantity:10mg/5mg/25mg/50mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:10

Price ($):602.0/362.0/826.0/1115.0

Email:sales@amadischem.com

Product Official Link

Miltirone Related Literature

1. The structure of miltirone, a new diterpenoid quinone

T. Hayashi,H. Kakisawa,Hong-Yen Hsū,Yuh Pan Chen J. Chem. Soc. D 1970 299a
2. Synthesis of diazepam related analogues of miltirone, an active central benzodiazepine receptor ligand isolated from Salvia miltiorrhiza bunge (danshen)

Yun He,Hson Mou Chang,Yee Kwan Lau,Yu Xin Cui,Ru Ji Wang,Thomas C. W. Mak,Henry N. C. Wong,Chi Ming Lee J. Chem. Soc. Perkin Trans. 1 1990 3359
3. Rearrangement of methyl 11,12-di-O-methyl-6,7-didehydrocarnosate in basic medium. Easy hemisynthesis of miltirone

Javier G. Luis,Lucía S. Andrés,Winston Q. Fletcher,El Hassane Lahlou,Aurea Perales J. Chem. Soc. Perkin Trans. 1 1996 2207
4. Synthetic studies in the diterpene series. Part VIII. Synthesis of miltirone, a diterpenoid quinone

D. Nasipuri,Alok K. Mitra J. Chem. Soc. Perkin Trans. 1 1973 285
5. A new fluorescein isothiocyanate-based screening method for the rapid discovery of electrophilic compounds

Xiaoyu Zhang,Zhongjun Ma Anal. Methods 2010 2 1472

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